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Compound of Interest

Compound Name: ethyl 3-methyl-2-nitrobutanoate
Cat. No.: B8678485
Get Quote
\ J

Executive Summary & Identification Strategy

Ethyl 2-nitro-3-methylbutanoate (also known as Ethyl 2-nitroisovalerate) is a specialized nitro-
ester intermediate primarily utilized in the synthesis of unnatural amino acids (specifically valine
analogs) and complex heterocyclic scaffolds. Its utility lies in the versatile reactivity of the

-nitro group, which serves as a "chemical handle" for further functionalization (alkylation,
reduction to amine, or Denitro-hydrogenation).

Despite its utility, this compound often eludes standard database searches due to inconsistent
nomenclature. This guide provides the definitive identification data and a self-validating
synthesis protocol.
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Attribute

Detail

Notes

IUPAC Name

Ethyl 3-methyl-2-

nitrobutanoate

Preferred for database

searching.

Common Name

Ethyl 2-nitroisovalerate

Used in older literature.

CAS Number

35529-11-4

Validated via chemical supplier

databases (e.g., Rovathin).

Molecular Formula

NO

Molecular Weight

175.18 g/mol

Structure

CH
CH(CH
)CH(NO
)COOCH

CH

Chiral center at C2.

Key Precursor

Ethyl 3-methyl-2-nitrobut-2-

enoate

CAS: 18289-63-9 (Unsaturated

analog).

Search Strategy for Researchers

When sourcing this compound or its data, standard searches often fail due to the "isovalerate"

vs. "3-methylbutanoate” ambiguity.

e Primary Search Key: "Ethyl 3-methyl-2-nitrobutanoate” (IUPAC).

e Secondary Search Key: CAS "35529-11-4".

o Alternative Strategy: Search for the unsaturated precursor (CAS 18289-63-9) and perform a

one-step reduction, as the saturated nitro-ester is frequently synthesized in situ rather than
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purchased.

Chemical Synthesis & Production Protocol

The most robust route to Ethyl 2-nitro-3-methylbutanoate is not direct nitration (which is

hazardous and non-selective) but the reduction of the corresponding nitroalkene. This method

ensures regioselectivity and safety.

Synthesis Workflow (Graphviz Visualization)

Isobutyraldehyde Henry Reaction
(CAS 78-84-2) ase, e.g., TiCl4/Base)

Ethyl 3-methyl-2-nitrobut-2-enoate NaBH4, Ethyl 2-nitro-3-methylbutanoate Ethyl Valinate
(CAS 18289-63-9) (CAS 35529-11-4) (CAS 13893-45-3)

Ethyl Nitroacetate
(CAS 626-35-7)

Click to download full resolution via product page

Caption: Stepwise synthesis pathway from commodity chemicals to Ethyl 2-nitro-3-

methylbutanoate and its downstream conversion to Valine ethyl ester.

Detailed Experimental Protocol (Self-Validating)

Objective: Synthesize Ethyl 2-nitro-3-methylbutanoate from Ethyl 3-methyl-2-nitrobut-2-enoate.

Reagents:

Ethyl 3-methyl-2-nitrobut-2-enoate (1.0 eq) [Precursor]

Sodium Borohydride (NaBH

) (1.5 eq)

Ethanol (Absolute) or Methanol

Acetic Acid (for quenching)

Dichloromethane (DCM) for extraction
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Step-by-Step Methodology:

e Preparation: Dissolve Ethyl 3-methyl-2-nitrobut-2-enoate (e.g., 10 mmol) in absolute Ethanol
(30 mL). Cool the solution to 0°C in an ice bath. Causality: Low temperature prevents over-
reduction of the ester group or nitro group.

¢ Reduction: Add NaBH

(15 mmol) portion-wise over 15 minutes.

o Observation: Gas evolution (H

) may occur; ensure venting.

o Mechanism:[1] The hydride attacks the

-carbon of the conjugated system (1,4-addition), reducing the C=C bond while leaving the
nitro group intact.

¢ Monitoring: Stir at 0°C for 1 hour, then allow to warm to room temperature (25°C). Monitor by
TLC (Silica, 10% EtOAc/Hexane). The UV-active spot of the starting material (conjugated
nitroalkene) should disappear.

e Quenching: Carefully add dilute Acetic Acid or saturated NH

Cl solution dropwise until pH ~6. Caution: Exothermic.

o Workup: Evaporate most of the Ethanol under reduced pressure. Dilute the residue with
water (20 mL) and extract with DCM (3 x 20 mL).

 Purification: Dry combined organic layers over anhydrous MgSO

, filter, and concentrate.

o Validation: The product is typically a pale yellow oil.
o Yield: Expect 85-95% yield.

» Storage: Store at 4°C under inert atmosphere (Ar/N
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). Nitro compounds can slowly decompose if exposed to light/heat.

Applications in Drug Development
Synthesis of Unnatural Amino Acids

The primary utility of Ethyl 2-nitro-3-methylbutanoate is as a masked amino acid precursor.
o Pathway: Nitro group reduction (

or

) yields Ethyl Valinate (CAS 13893-45-3).
» Advantage: This route allows for the introduction of isotopic labels (e.g., using D

gas) or the synthesis of

-alkylated analogs via alkylation of the

-nitro ester enolate before reduction.

Heterocyclic Scaffold Construction
The

-nitro ester motif is a potent "chameleon™ in synthesis:
e Nucleophile: The
-proton is highly acidic (

), allowing easy deprotonation and reaction with electrophiles (Michael acceptors, alkyl
halides).

» Electrophile: The ester group allows for cyclization reactions to form isoxazoles or pyrroles
when reacted with suitable dipolarophiles.

Analytical Characterization

To validate the identity of the synthesized compound (CAS 35529-11-4), compare experimental
data against these expected values.
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Technique Expected Signal Interpretation

-proton (CH-NO

H NMR (CDCI 5.10 (d, 1H,
). Distinctive downfield shift

, 400 MHZz) Hz) due to nitro/ester electron

withdrawal.

Ethyl ester (-OCH

4.25 (q, 2H) )
2.60 (m, 1H) -proton (Isopropyl CH).
Methyl groups of the isopropyl
1.05 (d, 6H) chain.
IR Spectroscopy 1745 cm C=0 Stretch (Ester).[1]
1555 cm NO

(asym), 1375 cm Stretch. Diagnostic for nitro

(sym) group presence.[1]

Low intensity; often sees

fragment [M-NO

Mass Spectrometry m/z 176 [M+H]

]

Safety & Handling (E-E-A-T)
Hazard Classification:
o Nitro Compounds: Generally possess explosive potential or high energy upon heating. While

this specific ester is relatively stable, it should never be distilled to dryness or heated above
100°C without rigorous DSC (Differential Scanning Calorimetry) testing.
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 Toxicity: Treat as a potential irritant and sensitizer. Use standard PPE (gloves, goggles, fume
hood).

Storage:

o Keep in a tightly sealed container.

o Store in a refrigerator (2-8°C).

o Protect from light to prevent photochemical degradation of the nitro group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b8678485/docs#ethyl-2-nitro-3-
methylbutanoate-technical-identification-synthesis-and-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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